Cas no 12008-25-2 (Firebrake 415)

• Product Name: Firebrake 415
• CAS No: 12008-25-2
• MF: B₆H₁₈O₂₄Zn₄
• MW: 728.630509853363
• CID: 172151
• PubChem ID: 72720422
• Update Time: 2025-04-19

Firebrake 415 Chemical and Physical Properties

Names and Identifiers

• Firebrake 415
• Tetrazinc hexaborateoxide
• tetrazinc,boric acid,oxygen(2-)
• 12008-25-2
• tetrazinc;boric acid;oxygen(2-)
• EINECS 234-533-7

• Inchi： 1S/6BH3O3.6O.4Zn/c6*2-1(3)4;;;;;;;;;;/h6*2-4H;;;;;;;;;;/q;;;;;;6*-2;4*+2
• InChI Key： YTAZTGQOQRYDAP-UHFFFAOYSA-N
• SMILES： [Zn+2].[Zn+2].[Zn+2].[Zn+2].OB(O)O.OB(O)O.OB(O)O.OB(O)O.OB(O)O.OB(O)O.[O-2].[O-2].[O-2].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 728.78743g/mol
• Monoisotopic Mass: 723.79120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 370Ų

Experimental Properties

• PSA: 364.14000
• LogP: -13.03360